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Compound of Interest

Compound Name: 6-Hydroxymelatonin

Cat. No.: B016111 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 6-hydroxymelatonin, a compound classified as harmful if swallowed

and a suspected carcinogen.[1][2] Adherence to these procedures is critical to ensure

personnel safety and environmental protection. This guide is intended for researchers,

scientists, and drug development professionals handling this material.

Hazard Identification and Classification
6-Hydroxymelatonin is identified by the following hazard classifications:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2]

Carcinogenicity (Category 2): H351 - Suspected of causing cancer.[1][2]

Due to these hazards, 6-hydroxymelatonin and any materials contaminated with it must be

treated as hazardous waste.[3][4] Standard laboratory practices for handling potent compounds

should be followed, including the use of personal protective equipment (PPE) such as gloves,

eye shields, and a dust mask if handling the solid form.

Waste Segregation and Collection
Proper segregation is the first step in compliant waste disposal.

Waste Stream: All 6-hydroxymelatonin waste, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), must be disposed of as hazardous
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chemical waste.

Do Not:

Dispose of 6-hydroxymelatonin down the sink or in regular trash.[3][5]

Evaporate solutions containing 6-hydroxymelatonin as a method of disposal.[3][6]

Step-by-Step Disposal Protocol
Objective: To safely collect, store, and prepare 6-hydroxymelatonin waste for removal by a

licensed hazardous waste contractor.

Materials:

Designated hazardous waste container (compatible material, e.g., polyethylene) with a

secure screw-top cap.[5][7]

Hazardous waste tag.

Personal Protective Equipment (PPE).

Procedure:

Container Preparation:

Select a waste container that is in good condition and compatible with the waste being

generated (solid or liquid). Plastic containers are often preferred.[4]

Affix a hazardous waste tag to the container before adding any waste.

Waste Collection:

Solids: Place pure 6-hydroxymelatonin and grossly contaminated items (e.g., weigh

boats, contaminated wipes) directly into the designated solid waste container.

Liquids: Collect all aqueous and solvent-based solutions containing 6-hydroxymelatonin
in a designated liquid waste container. Do not mix incompatible waste streams.[7]
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Sharps: Any sharps contaminated with 6-hydroxymelatonin must be placed in a

designated sharps container that is also labeled as hazardous waste.

Empty Containers: Original containers of 6-hydroxymelatonin must be triple-rinsed with a

suitable solvent. The rinseate must be collected and disposed of as hazardous waste.[3]

After rinsing, deface the original label and dispose of the container as regular trash.[3]

Labeling:

On the hazardous waste tag, clearly write the full chemical name: "6-Hydroxymelatonin".

[5]

List all components of a mixture by percentage or volume, even non-hazardous

components like water or buffers.[7]

Indicate the relevant hazards (e.g., "Toxic," "Carcinogen").

Record the date when waste is first added to the container.

Storage:

Keep the waste container securely capped at all times, except when adding waste.[3][7]

Store the container in a designated "Satellite Accumulation Area" (SAA), which must be at

or near the point of generation.[4][7]

The SAA should be a secondary containment bin or tray to prevent spills.

Ensure incompatible wastes (e.g., acids and bases) are stored separately.[7]

Disposal Request:

Once the waste container is full or has been in the SAA for up to one year, arrange for

pickup through your institution's Environmental Health and Safety (EHS) office or a

certified hazardous waste disposal service.[3][5][7]

Do not exceed the accumulation limits for your SAA (typically 55 gallons for hazardous

waste or 1 quart for acutely toxic materials).[4]
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Experimental Protocols Cited
This guidance is based on standard hazardous waste management protocols as outlined by

regulatory bodies and institutional safety guidelines. The primary experimental protocol is the

segregation and collection of chemical waste at the point of generation, as detailed in

laboratory safety manuals from various institutions.[3][4][6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
hydroxymelatonin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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